Cas no 80872-10-2 (3-Isoxazolecarboxylicacid, 5-methoxy-, methyl ester)

• Product name: 3-Isoxazolecarboxylicacid, 5-methoxy-, methyl ester
• CAS No: 80872-10-2
• MF: C₆H₇NO₄
• MW: 157.12400
• CID: 707858
• PubChem ID: 12868692

3-Isoxazolecarboxylicacid, 5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-methoxy-, methyl ester
• 3-Isoxazolecarboxylicacid,5-methoxy-,methylester(9CI)
• 5-methoxy-isoxazole-3-carboxylic acid methyl ester
• Methyl 5-methoxyisoxazole-3-carboxylate
• FT-0739832
• 80872-10-2
• Methyl 5-methoxy-1,2-oxazole-3-carboxylate

• Inchi： InChI=1S/C6H7NO4/c1-9-5-3-4(7-11-5)6(8)10-2/h3H,1-2H3
• InChI Key： LNCSQJPNNZUJEJ-UHFFFAOYSA-N
• SMILES： COC1=CC(=NO1)C(=O)OC

Computed Properties

• Exact Mass: 157.03800
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.56000
• LogP: 0.46980